5-[2,3-Dichloro-4-(2-methylidenebutanoyl)phenoxy]pentanoic acid

• CAS RN: 113239-17-1
• Molecular Formula: C16H18Cl2O4
• Molecular Weight: 345.2 g/mol
• IUPAC Name: 5-[2,3-dichloro-4-(2-methylidenebutanoyl)phenoxy]pentanoic acid
• InChI: InChI=1S/C16H18Cl2O4/c1-3-10(2)16(21)11-7-8-12(15(18)14(11)17)22-9-5-4-6-13(19)20/h7-8H,2-6,9H2,1H3,(H,19,20)
• InChI Key: GVQWWQBIVNTZKL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C)C(=O)C1=C(C(=C(C=C1)OCCCCC(=O)O)Cl)Cl

Description

5-[2,3-Dichloro-4-(2-methylidenebutanoyl)phenoxy]pentanoic acid is a useful research compound. Its molecular formula is C16H18Cl2O4 and its molecular weight is 345.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(2,3-Dichloro-4-butyrylphenoxy)valeric acid (9.8 g, 0.029 mole), dimethylamine hydrochloride (15 g, 0.184 mole), paraformaldehyde (2.8 g, 0.09 equivalent) and acetic acid (1 ml) were united and stirred and heated on a steam bath for 3 hours. N,N-dimethylformamide (30 ml) was added and stirring and heating continued for another two hours. The reaction mixture was then poured into ice water and the solid that separated was removed by filtration, washed with water and dried. After recrystallization from butyl chloride the 5-[2,3-dichloro-(2-methylenebutyryl)phenoxy]valeric acid (5.4 g) melted at 107°-109° C.